Cas no 2167640-13-1 (3-Piperidinecarboxylic acid, 2,4,6-trimethyl-)

• Product Name: 3-Piperidinecarboxylic acid, 2,4,6-trimethyl-
• CAS No: 2167640-13-1
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5261156
• Update Time: 2025-10-29

3-Piperidinecarboxylic acid, 2,4,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylic acid, 2,4,6-trimethyl-

• Inchi： 1S/C9H17NO2/c1-5-4-6(2)10-7(3)8(5)9(11)12/h5-8,10H,4H2,1-3H3,(H,11,12)
• InChI Key： YFFBPGKGSSZKPB-UHFFFAOYSA-N
• SMILES： N1C(C)CC(C)C(C(O)=O)C1C

Additional information on 3-Piperidinecarboxylic acid, 2,4,6-trimethyl-

3-Piperidinecarboxylic acid, 2,4,6-trimethyl- (CAS No. 2167640-13-1): A Comprehensive Overview

3-Piperidinecarboxylic acid, 2,4,6-trimethyl- (CAS No. 2167640-13-1) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its unique molecular structure and functional groups, holds potential applications in various areas of research and development. This comprehensive overview aims to provide a detailed understanding of the chemical properties, synthesis methods, and potential applications of 3-Piperidinecarboxylic acid, 2,4,6-trimethyl-.

Molecular Structure and Properties

The molecular formula of 3-Piperidinecarboxylic acid, 2,4,6-trimethyl- is C₁₀H₁₇NO₂. The compound features a piperidine ring with a carboxylic acid group attached at the 3-position and three methyl groups at the 2-, 4-, and 6-positions. The presence of these functional groups imparts specific chemical properties to the molecule. The piperidine ring contributes to the compound's basicity and structural rigidity, while the carboxylic acid group provides acidic properties and potential for forming salts or esters. The methyl groups enhance the lipophilicity of the molecule, which can influence its solubility and biological activity.

Synthesis Methods

The synthesis of 3-Piperidinecarboxylic acid, 2,4,6-trimethyl- can be achieved through several routes. One common method involves the reaction of a suitable piperidine derivative with an appropriate carboxylic acid or its equivalent. For instance, the reaction of 2,4,6-trimethylpiperidine with chloroacetic acid in the presence of a base can yield the desired product. Another approach involves the cyclization of an appropriate precursor followed by functional group manipulation to introduce the carboxylic acid moiety.

The choice of synthetic route depends on factors such as availability of starting materials, reaction conditions, and desired purity of the final product. Recent advancements in catalytic methods and green chemistry have led to more efficient and environmentally friendly synthetic strategies for this compound.

Spectroscopic Analysis

Spectroscopic techniques play a crucial role in characterizing 3-Piperidinecarboxylic acid, 2,4,6-trimethyl-. Nuclear Magnetic Resonance (NMR) spectroscopy is particularly useful for elucidating the molecular structure. The NMR spectrum typically shows characteristic signals for the piperidine ring protons and methyl groups. Infrared (IR) spectroscopy can confirm the presence of functional groups such as the carboxylic acid group through specific absorption bands.

Mass spectrometry (MS) is another essential tool for confirming the molecular weight and purity of the compound. High-resolution mass spectrometry (HRMS) can provide accurate mass measurements that help in identifying any impurities or by-products in the sample.

Biological Activity and Potential Applications

3-Piperidinecarboxylic acid, 2,4,6-trimethyl- has shown promising biological activity in various assays. Studies have indicated that this compound exhibits anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Additionally, preliminary research suggests that it may have potential as a lead compound for developing new therapeutic agents for neurodegenerative diseases.

The lipophilic nature of 3-Piperidinecarboxylic acid, 2,4,6-trimethyl- makes it suitable for crossing biological membranes, which is crucial for its bioavailability and efficacy. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance its therapeutic potential.

Toxicology and Safety

The safety profile of 3-Piperidinecarboxylic acid, 2,4,6-trimethyl- is an important consideration for its use in pharmaceutical applications. Preclinical studies have shown that this compound has low toxicity at therapeutic concentrations. However, comprehensive toxicological evaluations are necessary to ensure its safety in humans.

In vitro assays have demonstrated that 3-Piperidinecarboxylic acid, 2,4,6-trimethyl- does not exhibit significant cytotoxicity against various cell lines. Animal studies are ongoing to assess its long-term effects and potential side effects.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 3-Piperidinecarboxylic acid, 2,4,6-trimethyl- highlights its potential as a valuable chemical entity with diverse applications in medicinal chemistry and drug discovery. Further studies are needed to fully understand its mechanism of action and optimize its properties for specific therapeutic uses.

In conclusion,3-Piperidinecarboxylic acid, 2,4,6-trimethyl- (CAS No. 2167640-13-1) represents an exciting area of research with promising implications for future developments in pharmaceuticals and related fields.